Cas no 106817-09-8 ((2-fluoro-4-pentylphenyl) 4-(4-octylphenyl)benzoate)

• Product name: (2-fluoro-4-pentylphenyl) 4-(4-octylphenyl)benzoate
• CAS No: 106817-09-8
• MF: C₃₂H₃₉FO₂
• MW: 474.64927315712
• CID: 1181966
• PubChem ID: 15131503

(2-fluoro-4-pentylphenyl) 4-(4-octylphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-4-pentylphenyl) 4-(4-octylphenyl)benzoate
• 4'-Octyl-biphenyl-4-carboxylic acid 2-fluoro-4-pentyl-phenyl ester
• DTXSID90568720
• SCHEMBL9477837
• 106817-09-8
• 2-Fluoro-4-pentylphenyl 4'-octyl[1,1'-biphenyl]-4-carboxylate

• Inchi： InChI=1S/C32H39FO2/c1-3-5-7-8-9-11-12-25-14-17-27(18-15-25)28-19-21-29(22-20-28)32(34)35-31-23-16-26(24-30(31)33)13-10-6-4-2/h14-24H,3-13H2,1-2H3
• InChI Key： FJJVDYOZBDLVSY-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)OC3=C(C=C(C=C3)CCCCC)F

Computed Properties

• Exact Mass: 474.29340864g/mol
• Monoisotopic Mass: 474.29340864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 15
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 11.5